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Compound of Interest

Compound Name: Cmpda

Cat. No.: B2565229

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fluorescent properties of 5-
Chloromethylfluorescein Diacetate (CMFDA), a widely used green fluorescent probe for long-
term cell tracking and viability studies.

Core Fluorescence Properties

CMFDA is a cell-permeant dye that, upon entering a viable cell, undergoes intracellular
enzymatic and chemical reactions to become a fluorescent and cell-impermeant product.
Initially, CMFDA is a non-fluorescent molecule. Once it crosses the cell membrane, intracellular
esterases cleave the two acetate groups, and the chloromethyl group reacts with intracellular
thiols, such as glutathione, in a reaction mediated by glutathione S-transferase.[1][2] This
process results in a fluorescent conjugate that is well-retained within the cell for extended
periods, often through several cell divisions.[3][4][5]

Spectral Characteristics

The fluorescent product of CMFDA exhibits spectral properties similar to fluorescein
isothiocyanate (FITC).[3][6][7] The excitation and emission maxima are consistently reported
across various suppliers and literature.
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Property Wavelength (nm)
Excitation Maximum ~492 - 498
Emission Maximum ~516 - 517

Note: The exact excitation and emission maxima may vary slightly depending on the cellular
environment and the instrumentation used.[3]

Quantitative Fluorescence Data

While CMFDA is widely recognized for its bright fluorescence and high signal-to-noise ratio,
specific quantitative data for its quantum yield and extinction coefficient are not consistently
reported in publicly available resources. The fluorescence quantum yield is a measure of the
efficiency of photon emission after absorption, and the extinction coefficient relates to the
efficiency of light absorption at a specific wavelength. Although described as having a high
quantum vyield, a precise numerical value is not readily available.[8]

Mechanism of Action and Cellular Retention

The transformation of CMFDA from a non-fluorescent, cell-permeant compound to a
fluorescent, cell-impermeant probe is a key feature that enables its use in long-term cell

tracking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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